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Compound of Interest

Compound Name:
(Bromomethyl)triphenylphosphoni

um bromide

Cat. No.: B085707 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of (Bromomethyl)triphenylphosphonium bromide, ensuring operational

safety and compliance with regulations.

I. Immediate Safety and Handling Precautions
(Bromomethyl)triphenylphosphonium bromide is a compound that requires careful handling

due to its potential health hazards. It is classified as a skin irritant, a serious eye irritant, and

may cause respiratory irritation.[1] Always consult the Safety Data Sheet (SDS) for the specific

product you are using before handling.

Personal Protective Equipment (PPE): When handling (Bromomethyl)triphenylphosphonium
bromide, especially during disposal procedures, the following personal protective equipment is

mandatory:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1]

Hand Protection: Use appropriate chemical-resistant gloves.
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Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a

NIOSH-approved N95 dust mask or a full-face respirator.[1]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1]

II. Quantitative Data Summary
The following table summarizes key quantitative and qualitative data for

(Bromomethyl)triphenylphosphonium bromide relevant to its safe handling and disposal.

Property Value Source

Molecular Formula C₁₉H₁₇Br₂P

Molecular Weight 436.12 g/mol

Appearance Solid [2]

Melting Point 234-236 °C (lit.)

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3)

[1]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[1]

III. Step-by-Step Disposal Protocol
The disposal of (Bromomethyl)triphenylphosphonium bromide must be conducted in

accordance with local, regional, and national hazardous waste regulations.[2][3] Do not dispose

of this chemical down the drain or in regular trash.[2][4]

Experimental Protocol for Disposal:

Segregation and Collection:
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Carefully collect waste (Bromomethyl)triphenylphosphonium bromide, including any

contaminated materials (e.g., filter paper, gloves), in a designated, properly labeled

hazardous waste container.

The container should be made of a compatible material and have a secure lid.

Label the container clearly as "Hazardous Waste: (Bromomethyl)triphenylphosphonium
bromide" and include the date of accumulation.

Accidental Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.[2]

Wearing the appropriate PPE, sweep up the solid material and place it into a suitable

container for disposal.[2]

Avoid creating dust during the cleanup process.[2]

Clean the spill area thoroughly with a suitable solvent (e.g., as recommended by your

institution's safety office) and collect the cleaning materials as hazardous waste.

Waste Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents and strong acids.[3]

The storage area should be designated for hazardous waste.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Provide the waste disposal contractor with a copy of the Safety Data Sheet.

Thermal treatment or incineration at an approved facility is often the recommended

disposal method for organic materials classified as hazardous waste.[5]
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IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

(Bromomethyl)triphenylphosphonium bromide.
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Caption: Disposal workflow for (Bromomethyl)triphenylphosphonium bromide.
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Disclaimer: This information is intended as a guide and should not replace institutional

protocols or regulatory requirements. Always consult your institution's safety office and the

manufacturer's Safety Data Sheet for complete and specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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